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Compound of Interest

Compound Name: C13-112-tetra-tail

Cat. No.: B10855608 Get Quote

Disclaimer: The following information is a general guide based on best practices for laboratory

chemical handling and disposal. The specific chemical "C13-112-tetra-tail" is not a universally

recognized chemical identifier. Therefore, it is imperative to consult the manufacturer's specific

Safety Data Sheet (SDS) for this compound before handling or disposal. The procedures

outlined below are intended to supplement, not replace, the information provided in the SDS.

Immediate Safety and Handling Precautions
Prior to any handling or disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Recommended PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Consult the SDS for

glove compatibility.

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

aerosolization is possible, a respirator may be required.

In Case of Exposure:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

General Disposal Workflow
The proper disposal of C13-112-tetra-tail must be conducted in accordance with all local,

state, and federal regulations. The following workflow provides a general framework for the

disposal process.
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Start: Identify C13-112-tetra-tail Waste

Consult Manufacturer's Safety Data Sheet (SDS)

Determine Waste Category (e.g., Hazardous, Non-Hazardous)

Segregate Waste from Incompatible Materials

Select Appropriate, Labeled Waste Container

Package Waste Securely

Store in a Designated Hazardous Waste Accumulation Area

Arrange for Pickup by a Licensed Disposal Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: General workflow for the disposal of C13-112-tetra-tail.
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Hypothetical Deactivation Protocol
Note: The following is a hypothetical deactivation protocol. The actual method for deactivating

C13-112-tetra-tail will depend on its chemical properties and must be obtained from the

manufacturer's SDS or other verified sources.

Objective: To neutralize the reactive components of C13-112-tetra-tail prior to disposal.

Materials:

C13-112-tetra-tail waste

Deactivating agent (e.g., 1 M sodium hydroxide, 1 M hydrochloric acid, or a specific

proprietary neutralizer – refer to SDS)

pH indicator strips

Stir plate and stir bar

Appropriate reaction vessel (e.g., beaker, flask)

Quenching agent (e.g., sodium bisulfite, if applicable)

Procedure:

Preparation: In a chemical fume hood, place the C13-112-tetra-tail waste in the reaction

vessel.

Cooling: If the neutralization reaction is expected to be exothermic, place the reaction vessel

in an ice bath.

Neutralization: Slowly add the deactivating agent dropwise to the waste solution while stirring

continuously.

Monitoring: Monitor the pH of the solution regularly using pH indicator strips. Continue

adding the deactivating agent until the desired pH is reached (typically between 6 and 8 for

neutral solutions).
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Quenching: If necessary, add a quenching agent to neutralize any excess deactivating agent.

Final Disposal: Once neutralized, the solution can be disposed of as aqueous waste, in

accordance with institutional guidelines.

Waste Characterization and Data
The following table outlines hypothetical data that would be necessary for the proper

characterization and disposal of C13-112-tetra-tail waste. This data is for illustrative purposes

only and must be verified with the official SDS.

Parameter Hypothetical Value Significance for Disposal

pH 2.5 (as a 1% solution)

Indicates corrosive properties;

requires neutralization before

disposal.

Boiling Point 185 °C

Determines appropriate

storage conditions to prevent

volatilization.

Flash Point 75 °C

Classifies the material as

flammable; requires storage

away from ignition sources.

Solubility in Water 10 g/L at 20 °C

Affects the choice of disposal

method (aqueous vs. non-

aqueous waste stream).

Toxicity (LD50, Oral) 500 mg/kg (rat)

Indicates a moderate level of

toxicity; requires careful

handling to prevent ingestion.

Reactivity Reacts violently with oxidizers

Dictates the need for

segregation from incompatible

chemicals during storage and

disposal.

Logical Decision Tree for Disposal
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The following diagram illustrates a logical decision-making process for the disposal of C13-112-
tetra-tail.

Is the SDS Available?

Follow SDS Instructions for DisposalYes

Contact Manufacturer for SDS
No

Is the Waste Hazardous?

Dispose as Hazardous Waste via Licensed VendorYes

Dispose as Non-Hazardous Waste (Follow Institutional Guidelines)

No

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of C13-112-tetra-tail.

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for C13-112-
tetra-tail]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855608#c13-112-tetra-tail-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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